Cas no 39989-34-9 ([(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid)

[(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid structure
39989-34-9 structure
Product Name:[(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid
CAS No:39989-34-9
MF:C16H24N2O3S
MW:324.438363075256
CID:1511863
PubChem ID:217991
Update Time:2025-04-21

[(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [(2Z)-3-cyclohexyl-2-(cyclopentylimino)-4-oxo-1,3-thiazolidin-5-yl]acetic acid
    • BRN 0566349
    • 3-Cyclohexyl-2-(cyclopentylimino)-4-oxo-5-thiazolidineacetic acid
    • 5-Thiazolidineacetic acid, 3-cyclohexyl-2-(cyclopentylimino)-4-oxo-
    • 39989-34-9
    • Inchi: 1S/C16H24N2O3S/c19-14(20)10-13-15(21)18(12-8-2-1-3-9-12)16(22-13)17-11-6-4-5-7-11/h11-13H,1-10H2,(H,19,20)/b17-16-
    • InChI Key: KFQSJJYBMMPYCB-MSUUIHNZSA-N
    • SMILES: S1C(CC(=O)O)C(N(/C/1=N/C1CCCC1)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 324.15092
  • Monoisotopic Mass: 324.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 95.3Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 504°C at 760 mmHg
  • Flash Point: 258.6°C
  • Refractive Index: 1.684
  • PSA: 69.97
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